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Introduction
(R)-10,14-Dimethylpentadecyl isobutyrate is the female sex pheromone of the tea tussock

moth, Euproctis pseudoconspersa, a significant pest in tea plantations. This synthetic

pheromone serves as a powerful attractant for male moths, making it a valuable tool for

monitoring and managing pest populations. Its use in integrated pest management (IPM)

programs allows for early detection of infestations, population density assessment, and timing

of control measures, thereby reducing reliance on broad-spectrum insecticides. This document

provides detailed protocols for the field application of (R)-10,14-Dimethylpentadecyl
isobutyrate for monitoring the tea tussock moth.
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The monitoring system utilizes traps baited with a synthetic lure containing (R)-10,14-
Dimethylpentadecyl isobutyrate. Male moths are attracted to the pheromone source, enter

the trap, and are captured. The number of captured moths over a specific period provides an

indication of the local pest population density and flight activity.

Data Presentation
The following tables summarize the quantitative data from field trials evaluating the efficacy of

different pheromone formulations and dosages for trapping male tea tussock moths.

Table 1: Trap Catches with Different Pheromone Formulations and Dosages

Lure
Composition

Dose (µg)
Mean No. of
Moths/Trap/Ni
ght (± SE)

Location Reference

(R)-enantiomer 20 12.8 ± 3.5 Taiwan [1][2][3]

(S)-enantiomer 20 1.8 ± 0.8 Taiwan [1][2][3]

Racemic mixture 20 8.8 ± 2.5 Taiwan [1][2][3]

Racemic mixture 80

Significantly

higher than 20

µg

Taiwan [1][2][3]

2 Virgin Females N/A 9.5 ± 2.1 Taiwan [1][2][3]

Table 2: Efficacy of a High-Efficiency Pheromone Formula

Lure
Composition

Dose (mg)
Relative
Attractiveness

Location Reference

(R)-10,14-

Dimethylpentade

cyl isobutyrate +

14-

Methylpentadecy

l isobutyrate

0.75 + 0.1

Significantly

higher than

commercial

products

China
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Experimental Protocols
Materials

Traps: Delta traps with sticky liners (e.g., 26.5 x 22 cm).

Lures: Rubber septa or other suitable dispensers impregnated with (R)-10,14-
Dimethylpentadecyl isobutyrate.

Pheromone Solution: (R)-10,14-Dimethylpentadecyl isobutyrate dissolved in a suitable

solvent (e.g., hexane) at the desired concentration.

Field Stakes or Hangers: For deploying traps at the appropriate height.

Gloves: To avoid contamination of lures and traps.

Data Sheets and Pen: For recording trap catch data.

Lure Preparation
Prepare a stock solution of (R)-10,14-Dimethylpentadecyl isobutyrate in hexane at the

desired concentration (e.g., 20 µg/10 µl).

Using a micropipette, carefully apply the desired amount of the pheromone solution onto the

rubber septum dispenser.

Allow the solvent to evaporate completely in a fume hood before deploying the lure in the

field.

Store lures in airtight containers, away from direct sunlight and heat, until use.

Experimental Workflow
Caption: Workflow for pest monitoring using pheromone traps.

Field Deployment
Timing: Deploy traps before the anticipated start of the tea tussock moth flight season.
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Trap Density: Place traps at a recommended density, for example, one trap per hectare for

monitoring purposes. The exact density may need to be adjusted based on the specific

objectives and field conditions.

Trap Placement:

Hang traps from branches of tea plants or on stakes at a height of approximately 1.5

meters above the ground.

Ensure traps are placed within the crop canopy.

Space traps at least 20 meters apart to avoid interference between them.

Distribute traps in a grid pattern or along the perimeter of the field for comprehensive

monitoring.

Lure Installation:

Wear gloves to handle the lures and avoid contamination.

Place one pheromone-impregnated lure inside each trap, typically on the sticky bottom

surface.

Trap Inspection and Data Collection:

Inspect traps weekly.

Count the number of tea tussock moths captured in each trap.

Record the date, trap number, and the number of moths caught on a data sheet.

Remove captured moths and debris from the sticky liner.

Replace sticky liners when they become dirty or lose their stickiness.

Lure Replacement: Replace lures at the recommended interval (e.g., every 4-6 weeks) to

ensure a consistent pheromone release rate.
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Logical Relationship of Pheromone Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b013451?utm_src=pdf-body-img
https://www.benchchem.com/product/b013451?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. zoolstud.sinica.edu.tw [zoolstud.sinica.edu.tw]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Field application of (R)-10,14-Dimethylpentadecyl
isobutyrate for pest monitoring.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013451#field-application-of-r-10-14-
dimethylpentadecyl-isobutyrate-for-pest-monitoring]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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